Cas no 74650-70-7 (2-Chloro-5-methoxy-3-methylpyridine)

• Product Name: 2-Chloro-5-methoxy-3-methylpyridine
• CAS No: 74650-70-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD16610592
• CID: 1031731
• Update Time: 2025-10-30

2-Chloro-5-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methoxy-3-methyl-Pyridine
• 2-Chloro-5-methoxy-3-methylpyridine
• AK126278
• GHLYOKOAECDWQL-UHFFFAOYSA-N
• FCH1147505
• AB71233
• AX8228797
• ST2404347
• Z0824

• MDL： MFCD16610592
• Inchi： 1S/C7H8ClNO/c1-5-3-6(10-2)4-9-7(5)8/h3-4H,1-2H3
• InChI Key： GHLYOKOAECDWQL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 22.1

2-Chloro-5-methoxy-3-methylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-methoxy-3-methylpyridine

Recent Advances in the Application of 2-Chloro-5-methoxy-3-methylpyridine (CAS 74650-70-7) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-methoxy-3-methylpyridine (CAS 74650-70-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The unique structural features of this molecule, including the chloro and methoxy substituents, contribute to its reactivity and ability to participate in diverse chemical transformations.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-Chloro-5-methoxy-3-methylpyridine as a building block for the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with high selectivity and affinity for specific kinase targets. The study also revealed that the chloro substituent at the 2-position plays a critical role in modulating the electronic properties of the pyridine ring, thereby influencing the binding interactions with the target proteins. These findings underscore the potential of this compound in the design of next-generation kinase inhibitors for the treatment of cancer and other diseases.

In addition to its applications in kinase inhibitor development, 2-Chloro-5-methoxy-3-methylpyridine has also been investigated for its role in antiviral drug discovery. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based compounds derived from this intermediate, which exhibited promising activity against RNA viruses. The researchers attributed the antiviral effects to the ability of these compounds to interfere with viral replication machinery. Notably, the methoxy group at the 5-position was found to enhance the metabolic stability of the compounds, making them more suitable for further development as therapeutic agents.

Another area of research where 2-Chloro-5-methoxy-3-methylpyridine has shown promise is in the development of anti-inflammatory agents. A recent publication in European Journal of Medicinal Chemistry described the synthesis of novel pyridine derivatives using this compound as a starting material. The resulting molecules demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting their potential as leads for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the importance of the methyl group at the 3-position in conferring optimal pharmacokinetic properties to the derivatives.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for the production and functionalization of 2-Chloro-5-methoxy-3-methylpyridine. A 2024 study in Organic Process Research & Development reported a green chemistry approach to the synthesis of this compound, utilizing catalytic methods that reduce waste and improve atom economy. This development is particularly significant given the growing emphasis on environmentally friendly manufacturing processes in the pharmaceutical industry.

In conclusion, 2-Chloro-5-methoxy-3-methylpyridine (CAS 74650-70-7) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its applications in drug discovery, particularly in the areas of kinase inhibition, antiviral therapy, and anti-inflammatory treatment. The compound's structural versatility and the ongoing development of efficient synthetic methods position it as an important tool for medicinal chemists. Future research directions may include exploring its potential in other therapeutic areas and further optimizing its derivatives for improved drug-like properties.